Cas no 77516-55-3 (2-(phenylcarbonyl)-N-(2-phenylethyl)hydrazinecarbothioamide)

• Product Name: 2-(phenylcarbonyl)-N-(2-phenylethyl)hydrazinecarbothioamide
• CAS No: 77516-55-3
• MF: C₁₆H₁₇N₃OS
• MW: 299.39068198204
• CID: 1786666
• PubChem ID: 3036802
• Update Time: 2025-04-21

2-(phenylcarbonyl)-N-(2-phenylethyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(phenylcarbonyl)-N-(2-phenylethyl)hydrazinecarbothioamide
• 2-Benzoyl-N-(2-phenylethyl)hydrazinecarbothioamide
• benzoic acid, 2-[[(2-phenylethyl)amino]thioxomethyl]hydrazide
• 1-benzamido-3-(2-phenylethyl)thiourea
• Benzoic acid, 2-(((2-phenylethyl)amino)thioxomethyl)hydrazide
• ZINC02784657
• DTXSID10228218
• AB01321073-02
• STK041248
• NCGC00326319-01
• AKOS003655115
• 77516-55-3

• Inchi： 1S/C16H17N3OS/c20-15(14-9-5-2-6-10-14)18-19-16(21)17-12-11-13-7-3-1-4-8-13/h1-10H,11-12H2,(H,18,20)(H2,17,19,21)
• InChI Key： LJADESLPXPBZRR-UHFFFAOYSA-N
• SMILES： S=C(NNC(C1C=CC=CC=1)=O)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.10923335g/mol
• Monoisotopic Mass: 299.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.2Ų